(E)-N-(2-(furan-2-yl)-2-(1H-pyrazol-1-yl)ethyl)-2-phenylethenesulfonamide

• IUPAC Name: (E)-N-[2-(furan-2-yl)-2-pyrazol-1-ylethyl]-2-phenylethenesulfonamide
• InChI: InChI=1S/C17H17N3O3S/c21-24(22,13-9-15-6-2-1-3-7-15)19-14-16(17-8-4-12-23-17)20-11-5-10-18-20/h1-13,16,19H,14H2/b13-9+
• InChI Key: QPOLQYAVDJWJFE-UKTHLTGXSA-N
• Canonical SMILES: C1=CC=C(C=C1)C=CS(=O)(=O)NCC(C2=CC=CO2)N3C=CC=N3
• Isomeric SMILES: C1=CC=C(C=C1)/C=C/S(=O)(=O)NCC(C2=CC=CO2)N3C=CC=N3
• Molecular Formula: C17H17N3O3S
• Molecular Weight: 343.4 g/mol

Description

(E)-N-(2-(furan-2-yl)-2-(1H-pyrazol-1-yl)ethyl)-2-phenylethenesulfonamide, also known as Furasemide, is a novel compound that has gained significant attention in the scientific community due to its potential therapeutic applications. This compound belongs to a class of compounds known as sulfonamides and is synthesized through a multistep process.

Scientific Research Applications

Synthesis and Characterization

A significant body of research is dedicated to the synthesis and characterization of derivatives of the compound . Studies have developed various derivatives through different synthetic routes, aiming to explore their chemical properties and potential biological activities. For example, the synthesis and characterization of celecoxib derivatives have been investigated for their potential anti-inflammatory, analgesic, antioxidant, anticancer, and anti-HCV activities, demonstrating the versatility of these compounds in scientific research (Ş. Küçükgüzel et al., 2013).

Antimicrobial and Antifungal Applications

Research into the antimicrobial and antifungal properties of furan and pyrazole derivatives has shown promising results. For instance, studies on naphtho[2,1-b]furan derivatives bearing a pyrazole nucleus have explored their reactions and biological evaluations, indicating potential as antimicrobial agents (A. A. El-Wahab et al., 2011). Similarly, the synthesis of new azole, pyrimidine, pyran, and benzo/naphtho(b)furan derivatives incorporating thiazolo(3,2-a)benzimidazole moiety has been examined, further highlighting the compound's relevance in developing antimicrobial solutions (A. Farag et al., 2011).

Potential Anticancer Activities

The exploration of potential anticancer activities is another critical area of research. Derivatives of the compound have been synthesized and tested for their efficacy against various cancer cell lines, providing a foundation for further investigation into their use as anticancer agents. For example, the study on the synthesis, characterization, and antimicrobial activity of novel chitosan Schiff bases based on heterocyclic moieties, including the evaluation of their cytotoxicity, contributes to understanding the compound's potential in cancer research (A. Hamed et al., 2020).

Antioxidant Properties

The compound's derivatives have also been investigated for their antioxidant properties, which are crucial for various biomedical applications. The synthesis and biological evaluation of novel pyrazole derivatives as potent anti-inflammatory and antibacterial agents, with some compounds exhibiting significant antioxidant activity, indicate the potential for therapeutic applications (P. Ravula et al., 2016).